Cas no 538-39-6 (1,2-Di(p-tolyl)ethane)

• Product Name: 1,2-Di(p-tolyl)ethane
• CAS No: 538-39-6
• MF: C₁₆H₁₈
• MW: 210.314124584198
• MDL: MFCD00026025
• CID: 82463
• PubChem ID: 10854
• Update Time: 2025-04-18

1,2-Di(p-tolyl)ethane Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dimethylbibenzyl
• 1,2-Di(p-tolyl)ethane
• 1-methyl-4-[2-(4-methylphenyl)ethyl]benzene
• 1,2-DI-PARA-TOLYLETHANE
• 1,2-Di-p-tolylethane
• 4,4-Dimethylbibenzyl1000µg
• BIBENZYL,4,4'-DIMETHYL
• 538-39-6
• 1,2-Bis(p-methylphenyl)ethane
• .alpha.,.beta.-Di-p-tolylethane
• 4,4'-Dimethyldibenzyl
• BIBENZYL, 4,4'-DIMETHYL-
• DTXSID70202079
• AS-76208
• p,p'-Dimethylbibenzyl
• MFCD00026025
• sym-Di-p-tolylethane
• CS-0453400
• W-203029
• UA2ZYH96IH
• 1,2-DI-P-TOLYLETHANE [MI]
• BRN 1909630
• UNII-UA2ZYH96IH
• 1,2-Di-p-tolylethane, 97%
• 1-methyl-4-[2-(p-tolyl)-ethyl]-benzene
• 1,2-Bis(4-methylphenyl)ethane
• 4-05-00-01943 (Beilstein Handbook Reference)
• Benzene, 1,1'-(1,2-ethanediyl)bis[4-methyl-
• 1,1'-bis(4-methylphenyl)-ethane
• 1,1'-(1,2-ETHANEDIYL)BIS(4-METHYLBENZENE)
• FT-0617091
• 1,2-Di(p-methylphenyl)ethane
• 1,2-dip-tolylethane
• Benzene, 1,1'-(1,2-ethanediyl)bis(4-methyl-
• Q27290969
• AKOS002312460
• 1-Methyl-4-[2-(4-methylphenyl)ethyl]benzene #
• DB-052408
• alpha,beta-Di-p-tolylethane
• Bibenzyl, 4,4'dimethyl
• 4,4'Dimethylbibenzyl
• DTXCID20124570
• 1,2Di(ptolyl)ethane
• Benzene, 1,1'(1,2ethanediyl)bis(4methyl

• MDL： MFCD00026025
• Inchi： 1S/C16H18/c1-13-3-7-15(8-4-13)11-12-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3
• InChI Key： XCCQFUHBIRHLQT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)CC1C=CC(C)=CC=1
• BRN： 1909630

Computed Properties

• Exact Mass: 210.14100
• Monoisotopic Mass: 210.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Color/Form: NA
• Density: 0.9761 (estimate)
• Melting Point: 80-83 °C(lit.)
• Boiling Point: 178 °C(lit.)
• Flash Point: 296-298°C/730mm
• Refractive Index: 1.5000 (estimate)
• Solubility: alcohol: moderately soluble
• PSA: 0.00000
• LogP: 4.08860
• Merck: 14,3380

1,2-Di(p-tolyl)ethane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22-S36/37
• RTECS：DT4380000
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• Risk Phrases：R22
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes